Cas no 115028-67-6 (Kaur-15-en-17-oic acid,18-hydroxy-, (4b)-(9CI))

• Product Name: Kaur-15-en-17-oic acid,18-hydroxy-, (4b)-(9CI)
• CAS No: 115028-67-6
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 154615
• PubChem ID: 91895324
• Update Time: 2025-04-19

Kaur-15-en-17-oic acid,18-hydroxy-, (4b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-15-en-17-oic acid,18-hydroxy-, (4b)-(9CI)
• (5β,8α,9β,10α,13α)-19-Hydroxykaur-15-en-17-oic acid
• Pseudolaric acid D
• 1H-2,10a-Ethenophenanthrene,kaur-15-en-17-oic acid deriv.
• ent-18-Hydroxy-15-kauren-17-oic acid
• [ "ent-18-Hydroxy-15-kauren-17-oic acid" ]
• FS-10171
• Kaur-15-en-17-oic acid, 18-hydroxy-, (4beta)-
• (1S,4S,5S,9S,10S,13R)-5-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadec-14-ene-14-carboxylic acid
• AKOS032961895
• C71483
• 115028-67-6
• HY-N1553
• CS-0017102

• MDL： MFCD20260425
• Inchi： 1S/C20H30O3/c1-18(12-21)7-3-8-19(2)15(18)6-9-20-10-13(4-5-16(19)20)14(11-20)17(22)23/h11,13,15-16,21H,3-10,12H2,1-2H3,(H,22,23)/t13-,15-,16+,18-,19-,20+/m1/s1
• InChI Key： WUENWZUJMIZJPA-UBTCDGAASA-N
• SMILES： OC[C@@]1(C)CCC[C@]2(C)[C@@H]1CC[C@]13C=C(C(=O)O)[C@H](CC[C@@H]21)C3

Computed Properties

• Exact Mass: 318.21900
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 471.9±18.0°C at 760 mmHg
• Flash Point: 253.3±17.7 °C
• PSA: 57.53000
• LogP: 4.01250
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Kaur-15-en-17-oic acid,18-hydroxy-, (4b)-(9CI) Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids